Cas no 744224-24-6 (2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid)

• Product Name: 2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
• CAS No: 744224-24-6
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 6065484
• PubChem ID: 2095116
• Update Time: 2025-05-19

2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• Z44359789
• EN300-26599587
• SR-01000051054
• 744224-24-6
• 2-(4-{2-cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
• SR-01000051054-1
• 2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid

• Inchi： 1S/C15H11N3O4S/c16-8-11(14(21)18-15-17-5-6-23-15)7-10-1-3-12(4-2-10)22-9-13(19)20/h1-7H,9H2,(H,19,20)(H,17,18,21)/b11-7+
• InChI Key： WIDOHBYMFRRKFK-YRNVUSSQSA-N
• SMILES： S1C=CN=C1NC(/C(/C#N)=C/C1C=CC(=CC=1)OCC(=O)O)=O

Computed Properties

• Exact Mass: 329.04702701g/mol
• Monoisotopic Mass: 329.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 141Ų

Additional information on 2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid

Introduction to 2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid and Its Significance in Modern Chemical Biology

2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid, with the CAS number 744224-24-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a cyano group, a carbamoyl moiety linked to a thiazole ring, and a phenoxyacetic acid backbone, endows this compound with unique chemical properties that make it a promising candidate for further investigation.

The thiazole ring is a heterocyclic structure that plays a pivotal role in the biological activity of numerous natural and synthetic compounds. Its presence in 2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid suggests that this compound may exhibit bioactivity akin to other thiazole-based derivatives known for their antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

The cyano group and the carbamoyl moiety further contribute to the complexity and potential functionality of 2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid. The cyano group is known to participate in various chemical reactions, including nucleophilic addition and condensation reactions, which can be exploited for the synthesis of more complex molecules. On the other hand, the carbamoyl group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets.

Research in recent years has demonstrated the significance of phenoxyacetic acids as bioactive compounds. These derivatives are known for their roles in plant growth regulation, hormone signaling, and as intermediates in pharmaceutical synthesis. The incorporation of a phenoxy group into 2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid not only enhances its structural complexity but also opens up possibilities for its use in designing molecules with enhanced biological activity.

The synthesis of 2-(4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid involves multiple steps that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex molecules like this one on a larger scale.

In the context of drug discovery, CAS number 744224-24-6 serves as a unique identifier for this compound, facilitating its tracking and characterization in various research settings. The systematic naming convention ensures that scientists worldwide can accurately reference and utilize this molecule in their studies. As research continues to uncover new applications for chemical entities like 2-(4-{2-Cyano-2-[ (1,3-thiazol - 2 - yl ) carbamoy l ] eth - 1 - en - 1 - y l } phenoxy ) acetic acid, its significance in pharmaceutical development is likely to grow.

Recent breakthroughs in computational chemistry have also contributed to the understanding of how this compound interacts with biological targets. Molecular modeling techniques allow researchers to predict binding affinities and mechanisms of action with increasing accuracy. These insights are crucial for designing molecules with improved efficacy and reduced side effects. The integration of computational methods with experimental approaches has accelerated the pace of drug discovery, making compounds like CAS number 744224 - 24 - 6 more accessible for therapeutic applications.

The potential applications of CAS number 744224 - 24 - 6 extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme inhibition, receptor binding, and other biochemical processes. By modulating specific functional groups within the molecule, researchers can tailor its properties to target specific biological pathways or diseases. This flexibility underscores the importance of having versatile chemical entities like this one available for scientific exploration.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like CAS number 744224 - 24 - 6 for therapeutic purposes. The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, pharmacology, and computational science—has paved the way for innovative drug development strategies. This compound exemplifies how complex molecular structures can be leveraged to create novel therapeutics with significant societal impact.

In conclusion,CAS number 744224 - 24 - 6, corresponding to (4-{[ ( 1 , 3 - Thia z ol - 2 - y l ) car bam o y l ] eth - 1 - en - 1 - y l } pheno xy ) ac et ic ac id, represents a fascinating subject of study in chemical biology and pharmaceutical research. Its intricate structure and diverse functional groups offer numerous possibilities for further exploration into drug discovery and therapeutic development. As scientific methodologies continue to advance,this compound will undoubtedly play an important role in shaping future medical advancements.